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For Researchers, Scientists, and Drug Development Professionals

The mitigation of corrosion is a critical concern across numerous industries, from infrastructure

and manufacturing to the development of stable drug formulations. Amino alcohols have

emerged as a significant class of corrosion inhibitors due to their efficacy, cost-effectiveness,

and relatively low environmental impact. This guide provides an objective comparison of the

corrosion inhibition performance of various amino alcohols, supported by experimental data, to

assist researchers and professionals in selecting the optimal inhibitor for their specific

applications.

Performance Data: A Quantitative Comparison
The efficacy of a corrosion inhibitor is primarily determined by its ability to reduce the rate of

corrosion on a metal surface. This is often quantified by measuring the inhibition efficiency (IE),

which is calculated from the corrosion current density (Icorr) obtained through electrochemical

techniques. The following tables summarize the performance of different amino alcohols on

mild steel in acidic environments, providing a basis for comparative analysis.

Table 1: Corrosion Inhibition Efficiency of Diethanolamine (DEA) on Mild Steel in 0.5 M H₂SO₄
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Inhibitor Concentration (M)
Corrosion Current Density
(Icorr) (µA/cm²)

Inhibition Efficiency (IE %)

0 (Blank) 1125 -

10⁻⁷ 502 55.3

10⁻⁶ 389 65.4

10⁻⁵ 281 75.0

10⁻⁴ 182 83.8

10⁻³ 127 88.7

Data sourced from a galvanostatic polarization study. It is important to note that inhibition

efficiency can be influenced by temperature, with performance generally decreasing as

temperature rises.

Table 2: Comparative Electrochemical Parameters for Steel in 3.5% NaCl Solution with a

Composite Inhibitor Containing Triethanolamine (TEA)

Inhibitor
Corrosion Potential
(Ecorr) (mV vs.
SCE)

Corrosion Current
Density (Icorr)
(µA/cm²)

Inhibition
Efficiency (IE %)

Blank -650 15.8 -

Composite Inhibitor

with TEA
-580 1.2 92.4

This data highlights the significant reduction in corrosion current density and a shift in corrosion

potential to a more noble value in the presence of a TEA-containing inhibitor, indicating

effective corrosion protection.

Mechanism of Corrosion Inhibition
Amino alcohols primarily function as adsorption inhibitors. Their molecules possess lone pairs

of electrons on nitrogen and oxygen atoms, which facilitate their adsorption onto the metal
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surface. This forms a protective film that acts as a barrier, isolating the metal from the corrosive

environment. Most amino alcohols act as mixed-type inhibitors, meaning they suppress both

the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion

process.[1][2]

The inhibition mechanism involves the following key steps:

Diffusion: The amino alcohol molecules diffuse from the bulk solution to the metal surface.

Adsorption: The molecules adsorb onto the metal surface. This can be physisorption

(electrostatic interaction) or chemisorption (covalent bonding).

Film Formation: The adsorbed molecules form a protective, thin film that blocks the active

sites for corrosion.

Inhibition: The protective film hinders the electrochemical reactions responsible for corrosion.

The following diagram illustrates the general mechanism of corrosion inhibition by amino

alcohols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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